Cas no 1798484-95-3 (6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-indole-2-carboxamide)

• Product Name: 6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-indole-2-carboxamide
• CAS No: 1798484-95-3
• MF: C₂₀H₁₉F₃N₄O₂
• MW: 404.385674715042
• CID: 5376979
• Update Time: 2025-06-09

6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-N-[1-[5-(trifluoromethyl)-2-pyridinyl]-3-pyrrolidinyl]-1H-indole-2-carboxamide
• 6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-indole-2-carboxamide

• Inchi： 1S/C20H19F3N4O2/c1-29-15-4-2-12-8-17(26-16(12)9-15)19(28)25-14-6-7-27(11-14)18-5-3-13(10-24-18)20(21,22)23/h2-5,8-10,14,26H,6-7,11H2,1H3,(H,25,28)
• InChI Key： RBUJPHMFTZENPA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(OC)=C2)C=C1C(NC1CCN(C2=NC=C(C(F)(F)F)C=C2)C1)=O

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 659.4±55.0 °C(Predicted)
• pka: 14.79±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-indole-2-carboxamide

Introduction to 6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-indole-2-carboxamide (CAS No. 1798484-95-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-indole-2-carboxamide, identified by the chemical identifier CAS No. 1798484-95-3, represents a sophisticated molecular entity that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, characterized by its intricate structural framework, combines elements such as a methoxy-substituted indole core, a pyrrolidine moiety, and a trifluoromethyl-pyridine group, which collectively contribute to its unique pharmacological profile. The strategic arrangement of these functional groups not only enhances its binding affinity but also modulates its biological activity, making it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The structural composition of 6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-indole-2-carboxamide is meticulously designed to interact with biological targets in a highly specific manner. The indole scaffold, known for its presence in numerous bioactive molecules, serves as the central core, providing a platform for further functionalization. The methoxy group at the 6-position of the indole ring introduces hydrophobicity and influences electronic properties, while the carboxamide moiety at the 2-position enhances solubility and potential interactions with polar residues in protein binding pockets.

Complementing these features is the presence of a pyrrolidine ring at the C3 position of the indole core. Pyrrolidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to occupy deep binding pockets in target proteins. In this compound, the pyrrolidine is further substituted with a 5-(trifluoromethyl)pyridin-2-yl group, which introduces additional hydrophobic interactions and electronic modulation. The trifluoromethyl group, a common pharmacophore in drug design, enhances lipophilicity and metabolic stability while also influencing receptor binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of 6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-indole-2-carboxamide with biological targets. These studies suggest that the compound exhibits high affinity for certain enzyme families involved in critical biological pathways. For instance, preliminary docking studies have indicated that this molecule may interact with enzymes such as kinases and transcription factors, which are implicated in various diseases including cancer and inflammatory disorders.

The potential therapeutic applications of 6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-indole-2-carboxamide are currently under investigation across multiple research groups. Its unique structural features make it an attractive scaffold for developing novel inhibitors targeting aberrant signaling pathways associated with diseases such as cancer. Additionally, its ability to modulate enzyme activity suggests potential utility in treating inflammatory conditions where dysregulation of enzymatic processes plays a pivotal role.

In the context of drug discovery, the synthesis of analogs derived from 6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-indole-2-carboxamide represents an exciting avenue for expanding its pharmacological profile. By systematically modifying substituents such as the pyridine group or introducing additional functional moieties, researchers can fine-tune biological activity and optimize pharmacokinetic properties. This approach aligns with contemporary trends in medicinal chemistry where structure-based design plays a crucial role in developing next-generation therapeutics.

The incorporation of fluorine atoms into pharmaceutical candidates has been well-documented for its impact on metabolic stability and binding affinity. The presence of multiple fluorine atoms in 6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}-1H-indole-2-carboxamide not only enhances lipophilicity but also contributes to selective interactions with biological targets. This feature is particularly relevant in drug design where subtle differences in molecular properties can dictate therapeutic efficacy.

As research progresses, interdisciplinary collaboration between chemists, biologists, and computational scientists will be essential to fully harness the potential of compounds like 6-methoxy-N-{1-[5-(trifluoromethyl)pyridin-2-y]]l]pyrrolidin)-3-y]-1H-indole -carboxamide (CAS No. 1798484 -95 -3). By integrating experimental data with predictive modeling techniques, researchers can accelerate the discovery process and bring novel therapeutics to fruition more efficiently.

The future directions for studying 6-methoxy-N-{1-[5-(trifluoromethyl)pyridin -2 -y]]l] pyrrolidin -3 -y]]l]- 1H-indole - 2 -carboxamide include exploring its mechanism of action through biochemical assays and evaluating its efficacy in preclinical models. Furthermore, investigating its potential as a tool compound for studying biological pathways will provide valuable insights into disease mechanisms and aid in identifying new therapeutic targets.

In summary, 6-methoxy-N-{ 1-[ 5 -( trifluoromethyl ) pyridine - 2 - y ]] l ] py r o l id ine - 3 - y ]] l ] - 1 H-ind ole - 2 - carbox amide ( CAS No . 1798484 -95 -3 ) stands out as a structurally complex yet promising entity with significant implications for chemical biology and medicinal chemistry . Its unique combination of functional groups , coupled with emerging evidence suggesting potent biological activity , positions it as a compelling subject for further investigation . As research continues to unravel its therapeutic potential , this compound holds promise for contributing to advancements in drug discovery and treatment strategies across various disease domains .